Cas no 2228914-23-4 (tert-butyl N-{2-1-(1-aminocyclopropyl)cyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(1-aminocyclopropyl)cyclopropylphenyl}carbamate
• CAS No: 2228914-23-4
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 6593216
• PubChem ID: 165714070
• Update Time: 2025-05-20

tert-butyl N-{2-1-(1-aminocyclopropyl)cyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(1-aminocyclopropyl)cyclopropylphenyl}carbamate
• EN300-1875207
• 2228914-23-4
• tert-butyl N-{2-[1-(1-aminocyclopropyl)cyclopropyl]phenyl}carbamate

• Inchi： 1S/C17H24N2O2/c1-15(2,3)21-14(20)19-13-7-5-4-6-12(13)16(8-9-16)17(18)10-11-17/h4-7H,8-11,18H2,1-3H3,(H,19,20)
• InChI Key： TYSFGJDLWBUGGX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1C=CC=CC=1C1(CC1)C1(CC1)N)=O

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-1-(1-aminocyclopropyl)cyclopropylphenyl}carbamate

tert-butyl N-{2-1-(1-aminocyclopropyl)cyclopropylphenyl}carbamate: A Comprehensive Overview

tert-butyl N-{2-1-(1-aminocyclopropyl)cyclopropylphenyl}carbamate (CAS No. 2228914-23-4) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as tert-butyl carbamate derivative, is characterized by its bicyclic structure, which includes a cyclopropane ring fused with a phenyl group, and a tertiary butyl group attached to a carbamate moiety.

The molecular structure of tert-butyl N-{2-1-(1-aminocyclopropyl)cyclopropylphenyl}carbamate is highly intriguing due to the presence of the cyclopropane ring, which introduces strain into the molecule and can lead to unique reactivity. The compound's structure also features an amino group attached to one of the cyclopropane carbons, which may play a role in its biological activity. Recent studies have explored the potential of this compound in various applications, including as a precursor for drug development and as a building block in organic synthesis.

One of the key areas of research involving tert-butyl N-{2-1-(1-aminocyclopropyl)cyclopropylphenyl}carbamate is its role in medicinal chemistry. The compound has been investigated for its potential as an inhibitor of certain enzymes and receptors, which could make it a valuable tool in the treatment of various diseases. For instance, recent findings suggest that this compound may exhibit activity against protein kinases, which are critical targets in cancer therapy.

The synthesis of tert-butyl N-{2-1-(1-aminocyclopropyl)cyclopropylphenyl}carbamate involves a multi-step process that typically begins with the preparation of the cyclopropane ring system. Researchers have developed innovative methods to construct this complex structure, often employing transition metal-catalyzed reactions or organocatalytic approaches to achieve high yields and selectivity. These advancements have significantly improved the efficiency of synthesizing this compound, making it more accessible for further studies.

In terms of physical properties, tert-butyl N-{2-1-(1-aminocyclopropyl)cyclopropylphenyl}carbamate is known for its stability under standard conditions, although it may undergo decomposition under certain thermal or chemical stressors. The compound's solubility in common organic solvents has been characterized, which is essential for its application in various chemical reactions and biological assays.

Recent research has also focused on understanding the stereochemical properties of tert-butyl N-{2-1-(1-aminocycloproplyl)cycloroproplylpheny}carbamate, particularly how its spatial arrangement influences its interactions with biological targets. Studies using computational chemistry tools have provided insights into the compound's conformational flexibility and binding affinity to specific proteins, paving the way for rational drug design.

Another area of interest is the environmental impact and degradation pathways of tert-butyle N-{...}carbamate. As concern grows over the persistence of synthetic chemicals in ecosystems, researchers are exploring how this compound behaves under natural conditions and whether it poses any risks to aquatic or terrestrial organisms.

In conclusion, tert-butyle N-{...}carbamate (CAS No. 2228914-23-4) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as an important molecule in the ongoing quest for novel therapeutic agents and advanced materials.